4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[[4-ethyl-5-[(3-methoxyphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H21BrN4O3S2/c1-3-24-18(12-21-29(25,26)17-9-7-15(20)8-10-17)22-23-19(24)28-13-14-5-4-6-16(11-14)27-2/h4-11,21H,3,12-13H2,1-2H3
• InChI Key: VHTAAXYNKKORNW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)OC)CNS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN4O3S2
• Molecular Weight: 497.4 g/mol
• CAS No.: 338794-57-3

Description

4-Bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is a sulfonamide-triazole hybrid compound characterized by a 1,2,4-triazole core substituted with an ethyl group at position 4, a 3-methoxybenzylthio moiety at position 5, and a bromobenzenesulfonamide group linked via a methylene bridge. This structure combines features known for pharmacological relevance: sulfonamides are associated with antimicrobial and enzyme-inhibitory properties, while 1,2,4-triazoles enhance metabolic stability and bioavailability .

Biological Activity

4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is a complex organic compound known for its diverse biological activities. This compound belongs to the class of benzenesulfonamides and incorporates a triazole moiety, which is often associated with significant pharmacological properties. The compound's potential applications in medicinal chemistry primarily revolve around its anti-inflammatory, antimicrobial, and anticancer activities.

Chemical Structure and Properties

The molecular formula of 4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is C19H21BrN4O3S2, with a molecular weight of approximately 497.44 g/mol. The structure features a bromine atom, an ethyl group, a methoxybenzyl group, and a sulfonamide linkage that enhances its reactivity and biological profile.

Key Physical Properties:

Property	Value
Molecular Weight	497.44 g/mol
Melting Point	Not specified
Boiling Point	Not specified
Density	Not specified

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The mechanism of action involves:

• Enzyme Inhibition : The compound may inhibit key enzymes such as cyclooxygenase (COX), which are crucial in the biosynthesis of prostaglandins involved in inflammatory processes.
• Receptor Modulation : It can modulate signaling pathways by binding to specific receptors, influencing cellular responses related to inflammation and pain.

Biological Activity

Research indicates that 4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide exhibits several notable biological activities:

Anti-inflammatory Activity

Studies have shown that derivatives of triazoles can significantly reduce inflammation. This compound's ability to inhibit COX enzymes suggests potential therapeutic use in treating inflammatory conditions.

Antimicrobial Properties

The sulfonamide group is known for its antimicrobial effects. Preliminary studies indicate that this compound may exhibit activity against various bacterial strains, making it a candidate for further investigation in infectious disease treatment.

Anticancer Potential

Emerging research has highlighted the potential anticancer properties of triazole derivatives. The specific interactions of this compound with cancer cell lines could provide insights into its efficacy as an anticancer agent.

Case Studies and Research Findings

Recent studies have explored the biological activities of similar compounds within the triazole class:

• Study on Anti-inflammatory Effects : A comparative analysis demonstrated that triazole derivatives significantly reduced inflammation markers in animal models when administered at specific dosages.
• Antimicrobial Efficacy : In vitro studies revealed that compounds similar to 4-bromo-N-(...) exhibited inhibition against gram-positive and gram-negative bacteria, indicating broad-spectrum antimicrobial potential.
• Anticancer Studies : Research involving cell line assays showed that certain triazole derivatives could induce apoptosis in cancer cells while sparing normal cells, suggesting selective targeting.

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability may enhance van der Waals interactions in hydrophobic binding pockets compared to chlorine, as observed in N-bromine compounds showing superior bactericidal activity under specific conditions .
• Ethyl vs.
• 3-Methoxybenzyl vs.